molecular formula C35H46N4O7S B2360796 (2R)-6-[[Amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(4b,8a,9,9a-tetrahydro-4aH-fluoren-9-ylmethoxycarbonylamino)hexanoic acid CAS No. 1159680-21-3

(2R)-6-[[Amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(4b,8a,9,9a-tetrahydro-4aH-fluoren-9-ylmethoxycarbonylamino)hexanoic acid

Cat. No. B2360796
CAS RN: 1159680-21-3
M. Wt: 666.83
InChI Key: CNVDMZSITINVNW-XHQXOEBXSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2R)-6-[[Amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(4b,8a,9,9a-tetrahydro-4aH-fluoren-9-ylmethoxycarbonylamino)hexanoic acid is a useful research compound. Its molecular formula is C35H46N4O7S and its molecular weight is 666.83. The purity is usually 95%.
BenchChem offers high-quality (2R)-6-[[Amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(4b,8a,9,9a-tetrahydro-4aH-fluoren-9-ylmethoxycarbonylamino)hexanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2R)-6-[[Amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(4b,8a,9,9a-tetrahydro-4aH-fluoren-9-ylmethoxycarbonylamino)hexanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Studies

  • This compound and its derivatives have been synthesized for various studies, demonstrating the versatility in chemical synthesis. For instance, synthesis of non-proteinogenic amino acids like (S)-(+)-2-Amino-6-(aminooxy)hexanoic acid and its derivatives have been achieved using similar complex molecules, showing the potential for creating diverse molecular structures (Adamczyk & Reddy, 2001).

Biological Activity and Molecular Modeling

  • Compounds with structural similarities have been evaluated for their biological activities. For example, sulfonic acid analogues of complex molecules have been synthesized and assessed for retinoid X receptor (RXR) agonism. This highlights the potential of such compounds in therapeutic applications, especially in diseases like cutaneous T-cell lymphoma (Heck et al., 2016).

Fluorescence Studies

  • Some analogues have been utilized in fluorescence studies, which is significant for applications in biological imaging and diagnostics. The synthesis and characterization of novel fluorophores, including their use in labeling oligodeoxyribonucleotides, suggest potential applications in molecular biology and genetic studies (Singh & Singh, 2007).

Advanced Glycation End-Product Studies

  • Research involving similar complex molecules has contributed to understanding the formation of advanced glycation end-products (AGEs). This is important in studying the complications of diabetes and some neurodegenerative diseases, showcasing the compound's relevance in biomedical research (Nemet, Varga-Defterdarović, & Turk, 2006).

properties

CAS RN

1159680-21-3

Molecular Formula

C35H46N4O7S

Molecular Weight

666.83

IUPAC Name

(2R)-6-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(4b,8a,9,9a-tetrahydro-4aH-fluoren-9-ylmethoxycarbonylamino)hexanoic acid

InChI

InChI=1S/C35H46N4O7S/c1-20-21(2)31(22(3)27-18-35(4,5)46-30(20)27)47(43,44)39-33(36)37-17-11-10-16-29(32(40)41)38-34(42)45-19-28-25-14-8-6-12-23(25)24-13-7-9-15-26(24)28/h6-9,12-15,23-26,28-29H,10-11,16-19H2,1-5H3,(H,38,42)(H,40,41)(H3,36,37,39)/t23?,24?,25?,26?,28?,29-/m1/s1

InChI Key

CNVDMZSITINVNW-XHQXOEBXSA-N

SMILES

CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCCCC(C(=O)O)NC(=O)OCC3C4C=CC=CC4C5C3C=CC=C5)N)C

solubility

not available

Origin of Product

United States

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